Cas no 321660-77-9 (Fmoc-dab Hydrochloride)

• Product Name: Fmoc-dab Hydrochloride
• CAS No: 321660-77-9
• MF: C₁₉H₂₃ClN₂O₂
• MW: 346.851124048233
• MDL: MFCD01631652
• CID: 1450860
• PubChem ID: 56777061
• Update Time: 2025-08-02

Fmoc-dab Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-1-butanaminium chlori de
• Carbamic acid, (4-aminobutyl)-, 9H-fluoren-9-ylmethyl ester,monohydrochloride
• Fmoc-DAB*HCl
• FMoc-dab hcl
• N-Fmoc-1,4-diaminobutane HCl
• 9H-fluoren-9-ylmethyl N-(4-aminobutyl)carbamate;hydrochloride
• MFCD01631652
• C19H23ClN2O2
• AKOS015910255
• Fmoc-dab hydrochloride
• Fmoc-NH-(CH2)4-NH2.HCl
• (9H-Fluoren-9-yl)methyl(4-aminobutyl)carbamatehydrochloride
• (9H-Fluoren-9-yl)methyl (4-aminobutyl)carbamate hydrochloride
• SCHEMBL5158614
• (4-Amino-butyl)-carbamic acid 9H-fluoren-9-ylmethyl ester hydrochloride
• Fmoc-Dab.HCl
• 9H-FLUOREN-9-YLMETHYL N-(4-AMINOBUTYL)CARBAMATE HYDROCHLORIDE
• CS-0149908
• BS-28432
• FMOC-1,4-DIAMINOBUTANE HYDROCHLORIDE
• 321660-77-9
• C78139
• J-003496
• JHRHSAILHBJRLU-UHFFFAOYSA-N
• N1-(9-Fluorenylmethyloxycarbonyl)-1,4-diaminobutane hydrochloride, Fmoc-Putrescine
• WMA66077
• DB-119246
• Fmoc-dab Hydrochloride

• MDL： MFCD01631652
• Inchi： 1S/C19H22N2O2.ClH/c20-11-5-6-12-21-19(22)23-13-18-16-9-3-1-7-14(16)15-8-2-4-10-17(15)18;/h1-4,7-10,18H,5-6,11-13,20H2,(H,21,22);1H
• InChI Key： JHRHSAILHBJRLU-UHFFFAOYSA-N
• SMILES： Cl.O(C(NCCCCN)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 346.14500
• Monoisotopic Mass: 346.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 366
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 67.84000
• LogP: 4.97070

Additional information on Fmoc-dab Hydrochloride

Comprehensive Overview of Fmoc-dab Hydrochloride (CAS No. 321660-77-9): Applications and Innovations

Fmoc-dab Hydrochloride (CAS No. 321660-77-9) is a critically important derivative in peptide synthesis and pharmaceutical research. This compound, featuring the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and dab (2,4-diaminobutyric acid) backbone, is widely utilized for its stability and versatility in solid-phase peptide synthesis (SPPS). With the growing demand for precision in drug development and bioconjugation, Fmoc-dab Hydrochloride has emerged as a key building block for researchers exploring novel therapeutics, including peptide-based drugs and targeted drug delivery systems.

Recent advancements in peptide chemistry have spotlighted the role of Fmoc-dab Hydrochloride in designing stable peptide mimetics and modified amino acid sequences. Its hydrochloride salt form enhances solubility in aqueous and organic solvents, making it ideal for automated synthesis platforms. The compound’s compatibility with SPPS protocols and its ability to introduce side-chain modifications align with trends in personalized medicine and biologics optimization, addressing common search queries like "best Fmoc-protected amino acids for peptide synthesis" or "how to improve peptide stability."

In the context of green chemistry, Fmoc-dab Hydrochloride is also gaining traction due to its efficient coupling efficiency and minimal byproduct generation. Researchers frequently inquire about "sustainable peptide synthesis methods," and this compound’s high yield and low environmental impact position it as a sustainable choice. Additionally, its applications extend to biomaterials engineering, where it contributes to the development of self-assembling peptides for tissue scaffolding—a hot topic in regenerative medicine.

The analytical characterization of Fmoc-dab Hydrochloride (CAS No. 321660-77-9) involves techniques such as HPLC, mass spectrometry, and NMR spectroscopy, ensuring purity and batch consistency. Quality control is paramount, as evidenced by frequent searches for "HPLC methods for Fmoc-amino acid analysis." Furthermore, its storage stability under recommended conditions (−20°C, desiccated) makes it a reliable reagent for long-term projects, answering practical concerns like "how to store Fmoc-protected amino acids."

Looking ahead, Fmoc-dab Hydrochloride is poised to play a pivotal role in emerging fields such as peptide-based vaccines and diagnostic probes. Its structural flexibility allows for the incorporation of fluorescent labels or bioorthogonal handles, catering to the rising interest in "multifunctional peptide conjugates." As the scientific community continues to explore precision therapeutics, this compound remains at the forefront of innovation, bridging gaps between synthetic chemistry and biomedical applications.